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Compound of Interest

Compound Name: 3-Methyl-3-phenylbutanoic acid

Cat. No.: B175477

3-Methyl-3-phenylbutanoic Acid: A
Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Methyl-3-phenylbutanoic acid, a substituted carboxylic acid, holds interest within the
scientific community for its potential applications in organic synthesis and as a building block
for more complex molecules. This technical guide provides a detailed overview of its chemical
properties, structure, and key experimental data.

Chemical Structure and Properties

3-Methyl-3-phenylbutanoic acid possesses a unique structure featuring a quaternary carbon
atom attached to a phenyl group, two methyl groups, and a carboxylic acid functional group.
This arrangement imparts specific chemical characteristics to the molecule.

Structure:
Caption: Chemical structure of 3-Methyl-3-phenylbutanoic acid.

A summary of the key chemical and physical properties of 3-Methyl-3-phenylbutanoic acid is
presented in the table below for easy reference.
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Property Value

IUPAC Name 3-Methyl-3-phenylbutanoic acid
CAS Number 1010-48-6

Molecular Formula C11H1402

Molecular Weight 178.23 g/mol [1]

Physical Form Solid[1]

Melting Point 58-62 °C[2]

Boiling Point 270.46 °C (at 760 mmHQ)

pKa (Predicted) 3.83+£0.25

Solubility Soluble in alcohols, ketones, and ethers[2]
Storage Sealed in a dry environment at room

temperature[1]

Spectroscopic Data

While experimental spectra for 3-Methyl-3-phenylbutanoic acid are not readily available in
public databases, data for structurally similar compounds can provide valuable insights for
characterization. For instance, the infrared spectrum of the related compound 3-phenylbutyric
acid shows characteristic broad absorption for the carboxylic acid O-H stretch and a strong
C=0 stretch. Similarly, 23C NMR data is available for methyl 3-phenylbutanoate, a derivative of
the target compound.[3]

Experimental Protocols
Synthesis of 3-Methyl-3-phenylbutanoic Acid

A potential synthetic route to 3-Methyl-3-phenylbutanoic acid involves the alkylation of a
phenylacetic acid derivative. The following is a generalized experimental workflow based on
established chemical principles.
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Starting Materials

Alkylating Agent Reaction Work-up & Purification

Alkylation Reaction
Phenylacetic Acid Derivative

Quenching Extraction

Final Product
Purification (e.g., Chromatography) 3-Methyl-3-phenylbutanoic Acid

Click to download full resolution via product page
Caption: Generalized workflow for the synthesis of 3-Methyl-3-phenylbutanoic acid.
Detailed Methodology:

A plausible, though not explicitly detailed in the literature for this specific compound, synthesis
could involve the following steps:

o Deprotonation: A suitable phenylacetic acid ester is treated with a strong base, such as
lithium diisopropylamide (LDA), at low temperature in an anhydrous aprotic solvent like
tetrahydrofuran (THF) to generate the corresponding enolate.

o Alkylation: The enolate is then reacted with two equivalents of a methylating agent, such as
methyl iodide, to introduce the two methyl groups at the alpha-position.

e Hydrolysis: The resulting ester is subsequently hydrolyzed to the carboxylic acid using
standard procedures, for example, by heating with an aqueous solution of a strong base like
sodium hydroxide, followed by acidification.

» Work-up and Purification: The reaction mixture is worked up by extraction with an organic
solvent. The crude product is then purified, typically by recrystallization or column
chromatography, to yield pure 3-Methyl-3-phenylbutanoic acid.

Biological Activity and Signaling Pathways
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Currently, there is no publicly available information to suggest that 3-Methyl-3-phenylbutanoic
acid has specific biological activities or is involved in any signaling pathways. Its primary utility
is likely as an intermediate in the synthesis of other molecules that may have biological
relevance.

Conclusion

This technical guide provides a summary of the known chemical properties and structure of 3-
Methyl-3-phenylbutanoic acid. While a detailed experimental protocol for its synthesis and
comprehensive experimental spectroscopic data are not readily available in the public domain,
the information presented here, based on related compounds and general chemical principles,
offers a valuable resource for researchers. Further investigation is warranted to fully
characterize this compound and explore its potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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